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Compound of Interest

Compound Name: Bavachinin

Cat. No.: B190651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of bavachinin
analogs and their evaluation as potential therapeutic agents. Detailed protocols for chemical

synthesis and key biological assays are included to facilitate research and development in this

area.

Bavachinin, a flavanone isolated from the seeds of Psoralea corylifolia, has demonstrated a

range of biological activities, including anticancer, anti-inflammatory, and neuroprotective

effects.[1][2] To enhance its therapeutic potential and explore structure-activity relationships

(SAR), various analogs of bavachinin have been synthesized and evaluated. This document

outlines the synthesis of several classes of bavachinin analogs and the protocols for

assessing their biological activity.

Data Presentation: Cytotoxicity of Bavachinin
Analogs
The following table summarizes the in vitro cytotoxicity of selected bavachinin analogs against

various human cancer cell lines. The data is presented as IC50 values (µM), which represents

the concentration of the compound required to inhibit the growth of 50% of the cancer cells.
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Compoun
d

Analog
Type

A549
(Lung)

PC-3
(Prostate)

HCT-116
(Colon)

MCF-7
(Breast)

Referenc
e

Bavachinin
Parent

Compound
30.5 - - - [3]

17i
1,2,3-

Triazole
7.72 16.08 7.13 11.67 [3][4]

13 Oxime < 20 < 20 < 20 < 20

14
Semicarba

zide
< 20 < 20 < 20 < 20

Note: "-" indicates data not available.

Experimental Protocols
General Synthesis of Bavachinin Analogs
The synthesis of bavachinin analogs often starts with the parent molecule, bavachinin, which

can be isolated from natural sources or synthesized. The general workflow for synthesizing

analogs involves modifying the functional groups of bavachinin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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